Cas no 2223053-85-6 (2-(3-Tolyl)pyridine-5-boronic acid pinacol ester)

2-(3-Tolyl)pyridine-5-boronic acid pinacol ester is a high-purity boronic ester derivative used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester group enhances shelf life and handling convenience compared to free boronic acids. The compound’s pyridine and tolyl moieties contribute to its utility in constructing complex heterocyclic frameworks, particularly in pharmaceutical and materials science applications. It offers excellent reactivity under mild conditions while maintaining compatibility with a wide range of functional groups. The product is typically supplied with rigorous quality control to ensure consistent performance in catalytic transformations. Its crystalline solid form allows for precise weighing and storage stability under inert conditions.

2-(3-Tolyl)pyridine-5-boronic acid pinacol ester structure

2223053-85-6 structure

Product Name:2-(3-Tolyl)pyridine-5-boronic acid pinacol ester

CAS No:2223053-85-6

MF:C₁₈H₂₂BNO₂

MW:295.1837849617

CID:6794474

PubChem ID:133550933

Update Time:2025-11-06

2-(3-Tolyl)pyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(m-tolyl)pyridine
- 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester
- 2223053-85-6
- MFCD22566467
- Inchi： 1S/C18H22BNO2/c1-13-7-6-8-14(11-13)16-10-9-15(12-20-16)19-21-17(2,3)18(4,5)22-19/h6-12H,1-5H3
- InChI Key： QKUZSKMWQMRFCZ-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC(C3C=CC=C(C)C=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 295.1743591g/mol
Monoisotopic Mass: 295.1743591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

2-(3-Tolyl)pyridine-5-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB611665-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(m-tolyl)pyridine; .	2223053-85-6	250mg	€232.30	2024-07-19
abcr	AB611665-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(m-tolyl)pyridine; .	2223053-85-6	1g	€413.00	2024-07-19
abcr	AB611665-5g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(m-tolyl)pyridine; .	2223053-85-6	5g	€1338.60	2024-07-19
abcr	AB611665-10g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(m-tolyl)pyridine; .	2223053-85-6	10g	€2236.40	2024-07-19

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Additional information on 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester

Recent Advances in the Application of 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester (CAS: 2223053-85-6) in Chemical Biology and Pharmaceutical Research

2-(3-Tolyl)pyridine-5-boronic acid pinacol ester (CAS: 2223053-85-6) is a boronic acid derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest developments involving this compound, highlighting its role in drug discovery, materials science, and chemical biology.

Recent studies have demonstrated the efficacy of 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester in the synthesis of novel heterocyclic compounds with potential therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a building block for the development of kinase inhibitors targeting cancer-related pathways. The boronic ester moiety facilitated efficient coupling with various aryl halides, enabling the rapid assembly of diverse molecular scaffolds.

In addition to its synthetic utility, 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester has been investigated for its role in the development of fluorescent probes and sensors. A recent publication in Chemical Communications reported the use of this compound in the design of boron-dipyrromethene (BODIPY) derivatives for selective detection of reactive oxygen species (ROS) in cellular environments. The compound's stability and reactivity under physiological conditions make it an attractive candidate for such applications.

Furthermore, advances in the characterization of 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester have been reported, including improved synthetic protocols and analytical methods. A 2024 study in Organic Process Research & Development described a scalable synthesis route with enhanced yield and purity, addressing previous challenges in large-scale production. These developments are critical for ensuring the compound's availability for both academic and industrial research.

Looking ahead, the potential of 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester in targeted drug delivery systems is being explored. Preliminary data from a collaborative study between academic and industry researchers suggest that the compound can be functionalized to create prodrugs with improved bioavailability and tissue specificity. This could open new avenues for the treatment of diseases with high unmet medical needs.

In conclusion, 2-(3-Tolyl)pyridine-5-boronic acid pinacol ester (CAS: 2223053-85-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to biomedical imaging, underscoring its versatility. Future research is expected to further elucidate its potential in drug development and diagnostic technologies, making it a compound of enduring interest to the scientific community.